Cas no 1361592-53-1 (3-(Perchlorophenyl)picolinaldehyde)

• Product Name: 3-(Perchlorophenyl)picolinaldehyde
• CAS No: 1361592-53-1
• MF: C₁₂H₄Cl₅NO
• MW: 355.431258201599
• CID: 4968808
• Update Time: 2025-05-24

3-(Perchlorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Perchlorophenyl)picolinaldehyde

• Inchi： 1S/C12H4Cl5NO/c13-8-7(5-2-1-3-18-6(5)4-19)9(14)11(16)12(17)10(8)15/h1-4H
• InChI Key： ARJVAANHQHMYNM-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1=CC=CN=C1C=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 315
• XLogP3: 5.4
• Topological Polar Surface Area: 30

Additional information on 3-(Perchlorophenyl)picolinaldehyde

Introduction to 3-(Perchlorophenyl)picolinaldehyde (CAS No. 1361592-53-1) and Its Emerging Applications in Chemical Biology

3-(Perchlorophenyl)picolinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1361592-53-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a picolinaldehyde moiety linked to a perchlorophenyl group, exhibits distinct chemical reactivity and biological potential, making it a valuable scaffold for the development of novel pharmaceuticals and agrochemicals. The combination of its aromatic and aldehyde functionalities provides a rich platform for further chemical modifications, enabling researchers to tailor its properties for specific applications.

The perchlorophenyl group in the molecular structure of 3-(Perchlorophenyl)picolinaldehyde contributes to its stability and lipophilicity, which are critical factors in drug design. This moiety is known to enhance the binding affinity of molecules to biological targets, thereby improving their efficacy. In contrast, the picolinaldehyde component introduces a reactive aldehyde group, which is highly versatile in forming covalent bonds with various biomolecules. This dual functionality makes the compound an attractive candidate for exploring new therapeutic strategies.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for 3-(Perchlorophenyl)picolinaldehyde, facilitating its integration into broader research and development pipelines. The compound's synthesis typically involves multi-step organic transformations, including condensation reactions, aromatic substitutions, and purification techniques. These synthetic pathways have been optimized to ensure high yields and purity, making it readily available for experimental use in academic and industrial settings.

In the realm of chemical biology, 3-(Perchlorophenyl)picolinaldehyde has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules. Its aldehyde group can participate in Schiff base formation, leading to the creation of imine derivatives that exhibit various biological activities. For instance, studies have explored its use in generating metal-organic frameworks (MOFs) with applications in catalysis and gas storage. Additionally, the perchlorophenyl moiety has been shown to influence electronic properties, making this compound a candidate for materials science research.

One of the most compelling areas of research involving 3-(Perchlorophenyl)picolinaldehyde is its application in drug discovery. The compound's ability to interact with biological targets such as enzymes and receptors has been leveraged to develop novel inhibitors and modulators. For example, researchers have utilized it as a scaffold to design molecules that target metabolic pathways implicated in diseases such as cancer and inflammation. Preliminary studies suggest that derivatives of this compound may exhibit potent pharmacological effects with minimal side effects.

The integration of computational methods into the study of 3-(Perchlorophenyl)picolinaldehyde has further accelerated its exploration. Molecular modeling techniques allow researchers to predict how this compound interacts with biological systems at the atomic level. These simulations provide insights into binding affinities, metabolic stability, and potential toxicity profiles, guiding the design of more effective derivatives. By combining experimental data with computational predictions, scientists can streamline the drug development process significantly.

Another emerging application of 3-(Perchlorophenyl)picolinaldehyde is in the field of agrochemicals. Its structural features make it a promising candidate for developing novel pesticides and herbicides that are both effective and environmentally sustainable. The compound's stability under various environmental conditions ensures prolonged activity once applied, while its specificity towards target organisms minimizes harm to non-target species. This aligns with global efforts to develop greener agricultural practices that reduce reliance on traditional chemical formulations.

Future research directions for 3-(Perchlorophenyl)picolinaldehyde include expanding its synthetic methodologies to explore new derivatives with enhanced properties. Advances in flow chemistry and biocatalysis may enable more sustainable production processes, reducing waste and energy consumption. Additionally, investigating its role in nanotechnology could unlock novel applications in drug delivery systems and smart materials.

The versatility of 3-(Perchlorophenyl)picolinaldehyde as a building block underscores its importance in modern chemical biology research. Its unique combination of structural features allows it to serve multiple roles across different disciplines, from pharmaceuticals to materials science. As our understanding of its properties continues to grow, so too will its applications, driving innovation across multiple scientific fields.